2-(8-chloro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-(8-chloro-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C20H17ClFN3O2/c21-12-5-6-16-13(9-12)20(27)14-10-25(8-7-17(14)23-16)11-19(26)24-18-4-2-1-3-15(18)22/h1-6,9H,7-8,10-11H2,(H,23,27)(H,24,26)
• InChI Key: GWBQTKXJAYYJBN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC3=C(C2=O)C=C(C=C3)Cl)CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C20H17ClFN3O2
• Molecular Weight: 385.8 g/mol

Description

2-(8-chloro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C20H17ClFN3O2 and its molecular weight is 385.82. The purity is usually 95%.
BenchChem offers high-quality 2-(8-chloro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(2-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(8-chloro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(2-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Agents

Compounds structurally related to "2-(8-chloro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(2-fluorophenyl)acetamide" have been synthesized and evaluated for their antibacterial activity. For instance, derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides demonstrated significant antibacterial properties (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Anti-Cancer Activity

Several studies have highlighted the anti-cancer potential of compounds with similar structural features. Notably, fluoro substituted benzo[b]pyran derivatives have shown promising anti-lung cancer activity, emphasizing the therapeutic potential of fluoro-substituted compounds in cancer treatment (Hammam, El-Salam, Mohamed, & Hafez, 2005).

Design and Synthesis for Microbial Resistance

The design of new pyrano quinoline derivatives and their study for antimicrobial activity reveal the ongoing efforts to combat microbial resistance through novel chemical scaffolds. Such efforts underscore the importance of structural variation and innovation in discovering new antimicrobial agents (Watpade & Toche, 2017).

Spectroscopic and Quantum Mechanical Studies

Spectroscopic, quantum mechanical studies, and the examination of ligand-protein interactions and photovoltaic efficiency modeling for bioactive benzothiazolinone acetamide analogs provide insights into the multifaceted applications of structurally related compounds. These include potential use in dye-sensitized solar cells (DSSCs) and as ligands in biological systems, highlighting the versatility of such compounds in various scientific and technological domains (Mary et al., 2020).